![molecular formula C9H6BrNO2 B020615 4-Bromo-1H-indole-3-carboxylic acid CAS No. 110811-31-9](/img/structure/B20615.png)
4-Bromo-1H-indole-3-carboxylic acid
Overview
Description
4-Bromo-1H-indole-3-carboxylic acid, also known as 4-bromoindole-3-carboxylic acid, is a brominated indole carboxylic acid that has been used in various scientific research applications. It is a white crystalline solid, soluble in water and alcohol, and is used in the synthesis of a variety of compounds. The acid has been found to be useful in the study of biochemical and physiological effects, as well as in laboratory experiments.
Scientific Research Applications
A study by Kasahara et al. (2007) presents a synthesis method for indolecarboxylic acids, which has potential physiological applications. This method is derived from 2-bromoaniline derivatives, suggesting the relevance of compounds like 4-Bromo-1H-indole-3-carboxylic acid in physiological research (Kasahara et al., 2007).
Marchelli et al. (1969) developed a method for synthesizing hydroxyindole-3-carboxylic acids from benzyloxyindoles, contributing to the study of the metabolism of indole compounds in plants and animals (Marchelli et al., 1969).
Sharma et al. (2020) focused on synthesizing a regioselective 6-bromo-5-methoxy-1H-indole-3-carboxylic acid, important for the anti-inflammatory compound Herdmanine D (Sharma et al., 2020).
Pudlo et al. (2007) developed a Pd-catalyzed cross-coupling method that aids in the quick synthesis of fused indole-heterocycles, highlighting the versatility of indole derivatives in chemical synthesis (Pudlo et al., 2007).
Pereira et al. (2010) synthesized fluorescent indole derivatives from β-brominated dehydroamino acids, demonstrating their potential as fluorescent probes for fluoride anions (Pereira et al., 2010).
Shirakawa and Kobayashi (2006) used carboxylic acid to catalyze a three-component aza-Friedel-Crafts reaction in water, efficiently synthesizing 3-substituted indoles, which has implications for creating biologically active compounds (Shirakawa & Kobayashi, 2006).
Future Directions
Mechanism of Action
Target of Action
4-Bromo-1H-indole-3-carboxylic acid, like many indole derivatives, is known to interact with multiple receptors . The indole scaffold is a common feature in many synthetic drug molecules and has been found to bind with high affinity to these targets . .
Mode of Action
Indole derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives, including this compound, may interact with their targets in a way that modulates these biological processes.
Biochemical Pathways
Indole derivatives are known to influence a variety of biological pathways due to their broad-spectrum biological activities .
Result of Action
Given the broad range of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.
Biochemical Analysis
Biochemical Properties
The indole scaffold, such as in 4-Bromo-1H-indole-3-carboxylic acid, binds with high affinity to multiple receptors, making it useful in developing new derivatives . Indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Cellular Effects
Indole derivatives, including this compound, play a main role in cell biology . They have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body .
Molecular Mechanism
Indole derivatives are known to interact excellently with receptors in molecular docking studies .
Metabolic Pathways
Derivatives of indole-3-carboxylic acid are synthesized from tryptophan via intermediates in Arabidopsis .
properties
IUPAC Name |
4-bromo-1H-indole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrNO2/c10-6-2-1-3-7-8(6)5(4-11-7)9(12)13/h1-4,11H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJQQLCJFHKJARJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Br)C(=CN2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40553666 | |
Record name | 4-Bromo-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40553666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110811-31-9 | |
Record name | 4-Bromo-1H-indole-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40553666 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-bromo-1H-indole-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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